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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the administration of the
ASK1 inhibitor, GS-444217, in rodent models. The information is compiled from various
scientific sources to assist in the design and execution of preclinical studies.

l. Quantitative Data Summary

The following tables summarize key quantitative data related to the administration of GS-
444217 in rodent models.

Table 1: Pharmacokinetic Parameters of GS-444217 in Rats (Oral Administration)
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Species/Str ]
Parameter Value . Dosage Vehicle Source
ain
Oral 10 mg/kg, 30 »
) o Excellent Rat Not Specified  [1]
Bioavailability mg/kg
Insufficient
Plasma Half- ) 10 mg/kg, 30 »
) for once-daily  Rat Not Specified  [1]
life ) mg/kg
dosing
30 mg/kg
Cmax (at 30 26.6 £21.6 ] »
WKY rats daily (oral Not Specified  [2]
mg/kg) pmol/L
gavage)

Table 2: In Vivo Efficacy of GS-444217 in Rodent Models
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Model

Administration
Dosage
Route

Effect Source

Rat model of

kidney injury

Oral gavage 30 mg/kg

Suppresses
ROS-ASK1-
P38/INK

response,

[3]

preserves kidney
function

db/db eNOS-/-
mouse model of
DKD

In chow Not Specified

Reduced

ASK1/p38

activation,
tubulointerstitial
fibrosis,

apoptosis, [4]
glomeruloscleros

is, and

proteinuria;

improved renal

function

Rat crescentic
glomerulonephriti

S

Oral gavage 30 mg/kg daily

Reduced

crescent

formation,

prevented renal [2]
impairment,

reduced

proteinuria

Il. Experimental Protocols

Detailed methodologies for the administration of GS-444217 are provided below. These

protocols are based on published literature and general best practices for rodent handling and

substance administration.

Protocol 1: Oral Administration (Gavage)
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Objective: To administer a precise dose of GS-444217 directly into the stomach of a rodent.
Materials:

o GS-444217

e Vehicle (e.g., appropriate solvent, see below for formulation)

o Oral gavage needles (flexible or rigid, appropriate size for the animal)

e Syringes

e Animal scale

e 70% ethanol

Vehicle Formulation (Example for Injectable Solution, Adaptable for Oral): A published
formulation for in vivo experiments using GS-444217 can be adapted for oral administration.[5]

Prepare a stock solution of GS-444217 in DMSO (e.g., 25.0 mg/mL).

To prepare a 1 mL working solution, add 100 pL of the DMSO stock solution to 400 uL of
PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix again.

Add 450 pL of saline to reach the final volume of 1 mL.

Procedure:

e Animal Preparation:

o Weigh the animal to determine the correct volume of the drug solution to administer.

o Properly restrain the animal to prevent movement and injury. For mice, this can be done
by scruffing the neck. For rats, more secure restraint may be necessary.

o Gavage Needle Insertion:
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o Measure the gavage needle from the tip of the animal's nose to the last rib to estimate the
correct insertion depth.

o Gently insert the gavage needle into the esophagus. The animal should swallow the
needle. If there is resistance, do not force it.

o Administration:

o Once the needle is correctly positioned in the stomach, slowly administer the GS-444217
solution.

o Administer a maximum volume of 10 ml/kg for rats and mice.[6]
e Post-Administration:
o Carefully remove the gavage needle.

o Return the animal to its cage and monitor for any adverse reactions.

Protocol 2: Administration in Chow

Objective: To provide sustained plasma levels of GS-444217 through voluntary ingestion.
Materials:

GS-444217

Standard rodent chow

Mixer or blender

Water or other binding agent (if needed)
Procedure:
e Dose Calculation:

o Determine the target daily dose of GS-444217 for the animals.
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o Estimate the average daily food consumption of the animals.

o Calculate the amount of GS-444217 needed per gram of chow.

e Chow Preparation:
o Grind the standard rodent chow into a powder.

o Thoroughly mix the calculated amount of GS-444217 with the powdered chow to ensure a
homogenous mixture.

o If necessary, add a small amount of water or other palatable binder to re-form the chow
into pellets.

e Administration:
o Replace the standard chow in the animal cages with the GS-444217-medicated chow.
o Ensure a continuous supply of the medicated chow is available.

e Monitoring:

o Monitor the animals' food consumption and body weight regularly to ensure they are
ingesting the intended dose.

Protocol 3: Intravenous (IV) Injection (Tail Vein)

Objective: To directly administer GS-444217 into the systemic circulation for rapid distribution.

Materials:

GS-444217 solution (sterile, see vehicle formulation above)

Syringes (e.g., 1 mL)

Needles (e.g., 27-30 gauge for mice, 23-25 gauge for rats)[6]

Restraining device (e.g., rodent restrainer)
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e Heat lamp or warm water to dilate the tail vein

e 70% ethanol

Procedure:

e Animal Preparation:
o Weigh the animal to calculate the injection volume.
o Place the animal in a restraining device.

o Warm the tail using a heat lamp or by immersing it in warm water to dilate the lateral tail
veins.

e Injection Site Preparation:
o Clean the tail with 70% ethanol.
e Injection:
o Position the needle, bevel up, parallel to the vein and insert it into the vein.

o Slowly inject the GS-444217 solution. The maximum recommended volume for mice is
<0.2ml.[6]

o If swelling occurs, the needle is not in the vein. Withdraw the needle and re-attempt at a
more proximal site.

o Post-Injection:
o Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

o Return the animal to its cage and monitor for any adverse effects.

Protocol 4: Subcutaneous (SC) Injection

Objective: To administer GS-444217 into the subcutaneous space for slower absorption
compared to IV.
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Materials:

GS-444217 solution (sterile)

Syringes

Needles (e.g., 25-27 gauge for mice and rats)[7]

70% ethanol

Procedure:

e Animal Preparation:

o Weigh the animal to determine the injection volume.

o Restrain the animal.

« Injection Site Preparation:

o Lift the loose skin over the back of the neck or flank to form a "tent".

o Clean the injection site with 70% ethanol.

e Injection:

o Insert the needle, bevel up, into the base of the skin tent.

o Aspirate slightly to ensure a blood vessel has not been entered.

o Inject the GS-444217 solution. The maximum recommended volume for mice is <3mL
(dispersed over multiple sites if >1mL) and for rats is <6mL (dispersed if >2mL).[7]

o Post-Injection:

o Withdraw the needle and gently massage the area to help disperse the solution.

o Return the animal to its cage and monitor for any signs of irritation or adverse reactions.
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Protocol 5: Intraperitoneal (IP) Injection

Objective: To administer GS-444217 into the peritoneal cavity.

Materials:

GS-444217 solution (sterile)

Syringes

Needles (e.g., 25-27 gauge for mice, 23-25 gauge for rats)[6]

70% ethanol

Procedure:
e Animal Preparation:

o Weigh the animal to calculate the injection volume.

o Restrain the animal in dorsal recumbency with the head tilted slightly downward.
« Injection Site Preparation:

o lIdentify the injection site in the lower right quadrant of the abdomen to avoid the cecum
and bladder.[8]

o Clean the area with 70% ethanol.
e Injection:
o Insert the needle, bevel up, at a 30-45° angle into the peritoneal cavity.[9]
o Aspirate to ensure that the needle has not entered the bladder or intestines.

o Inject the GS-444217 solution. The maximum recommended volume is <10 ml/kg for both
mice and rats.[6]

o Post-Injection:
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o Withdraw the needle.

o Return the animal to its cage and monitor for any signs of distress or complications.

lll. Visualization of Experimental Workflows

The following diagrams illustrate the general workflows for each administration route.

Animal Weighing & Dose Calculation

GS-444217 Solution Preparation »| Oral Gavage [—¥| Post-Administration Monitoring

|

Animal Restraint

Animal Weighing & Dose Calculation l

Sterile GS-444217 Solution Preparation —>| Tail Vein Injection —®| Post-Injection Monitoring

|

Animal Restraint & Vein Dilation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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